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Compound of Interest

Compound Name: NCGC00135472

Cat. No.: B15572205

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, personal protective equipment (PPE), and disposal of NCGC00135472, also
known as 6-Methyl-2-((4-methylphenyl)amino)-4H-3,1-benzoxazin-4-one (URB754).

This document provides immediate, essential safety protocols and logistical plans for the
laboratory use of NCGC00135472. Given the limited availability of a specific Safety Data Sheet
(SDS) for this compound, the following guidance is based on general best practices for
handling novel chemical entities and data from structurally similar compounds.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following
table summarizes the recommended PPE for handling NCGC00135472.
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PPE Category

Item

Specification/Standard

Eye Protection

Safety Glasses with Side
Shields

Conforming to EN166 or ANSI
Z87.1 standards.

Chemical Splash Goggles

Required when there is a risk

of splashing.

Hand Protection

Chemical-resistant Gloves

Nitrile or neoprene gloves are
recommended. Inspect for

tears or holes before each use.

Body Protection

Laboratory Coat

Fully buttoned, with sleeves

extending to the wrist.

Chemical-resistant Apron

Recommended when handling
larger quantities or when there

is a significant risk of splashes.

Respiratory Protection

Not generally required for
small quantities handled in a
well-ventilated area or

chemical fume hood.

A NIOSH-approved respirator
may be necessary for
operations that could generate

dust or aerosols.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational plan is crucial for minimizing risk during the handling of

NCGCO00135472.

e Preparation and Engineering Controls:

o Work in a well-ventilated laboratory, preferably within a certified chemical fume hood,

especially when handling the solid compound or preparing solutions.

o Ensure that an eyewash station and a safety shower are readily accessible.

o Before starting, clear the workspace of any unnecessary items to prevent contamination

and facilitate cleanup in case of a spill.
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» Handling the Compound:

o

Wear all required PPE as outlined in the table above.

[¢]

When weighing the solid, use a spatula and handle it carefully to avoid generating dust.

[¢]

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

[e]

Keep all containers with NCGC00135472 tightly closed when not in use.
e Post-Handling:

o Thoroughly wash hands with soap and water after handling the compound, even if gloves
were worn.

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

o Remove and properly dispose of contaminated gloves and any other disposable PPE.

Disposal Plan: Waste Management Protocol
Proper disposal of NCGC00135472 and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

» Waste Segregation:

o All solid waste contaminated with NCGC00135472 (e.g., gloves, weighing paper, paper
towels) should be placed in a designated, sealed, and clearly labeled hazardous waste
container.

o Liquid waste containing NCGC00135472 should be collected in a separate, leak-proof,
and clearly labeled hazardous waste container. Do not mix with other solvent waste
streams unless compatibility has been confirmed.

» Container Management:
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o Empty containers that held NCGC00135472 must be managed as hazardous waste.
Triple-rinse the container with a suitable solvent, and collect the rinsate as hazardous
liquid waste.

o Deface the original label on the empty, rinsed container before disposal in accordance with
institutional guidelines.

» Final Disposal:

o All hazardous waste must be disposed of through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][2][3]

o Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Emergency Procedures: Chemical Spill Workflow

In the event of a chemical spill, a calm and methodical response is critical. The following
diagram outlines the general workflow for handling a spill of NCGC00135472.
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Alert others in the area

;

Evacuate immediate area if necessary

;

Assess the spill size and risk

Small, manageable spill?

[o] Yes
Large or high-risk spill Don appropriate PPE
Contact EHS / Emergency Services Contain the spill with absorbent material

l

Clean up the spill using appropriate kit

Secure the area and wait for response team

Dispose of contaminated materials as hazardous waste

/

Decontaminate the area

Report the incident to EHS

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Disclaimer: This information is provided as a guide and is not a substitute for a formal risk
assessment. Researchers should always consult their institution's specific safety protocols and
the latest available safety data before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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